Cas no 32051-72-2 (Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1))

Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1) structure
32051-72-2 structure
Product name:Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1)
CAS No:32051-72-2
MF:C18H36NO2+.I-
MW:425.38794
CID:315899
PubChem ID:208366

Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1)
    • 3-(1-methylpiperidin-1-ium-1-yl)propyl 2-ethyl-2-methylhexanoate,iodide
    • Hexanoic acid, 2-ethyl-2-methyl-, 3-piperidinopropyl ester, methiodide
    • Piperidinium, 1-(2-ethyl-2-methylhexanoyloxypropyl)-1-methyl-, iodide
    • 32051-72-2
    • 1-(2-Ethyl-2-methylhexanoyloxypropyl)-1-methylpiperidinium iodide
    • 1-{3-[(2-ETHYL-2-METHYLHEXANOYL)OXY]PROPYL}-1-METHYLPIPERIDIN-1-IUM IODIDE
    • DTXSID60953927
    • Inchi: InChI=1S/C18H36NO2.HI/c1-5-7-12-18(3,6-2)17(20)21-16-11-15-19(4)13-9-8-10-14-19;/h5-16H2,1-4H3;1H/q+1;/p-1
    • InChI Key: UEKIWXUMBRPSPJ-UHFFFAOYSA-M
    • SMILES: [I-].CCCCC(C(OCCC[N+]1(CCCCC1)C)=O)(C)CC

Computed Properties

  • Exact Mass: 388.8969
  • Monoisotopic Mass: 425.17908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 310
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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